![molecular formula C6H3Cl4N B1585791 2-Chloro-5-(trichloromethyl)pyridine CAS No. 69045-78-9](/img/structure/B1585791.png)
2-Chloro-5-(trichloromethyl)pyridine
Overview
Description
2-Chloro-5-(trichloromethyl)pyridine is a chemical compound with the formula C6H3Cl4N . It is produced in high yield by reacting β-picoline with chlorine in a gaseous phase at 300 to 500°C . This compound is useful as an intermediate for medicines, agricultural chemicals, dyes, especially herbicides .
Synthesis Analysis
The synthesis of this compound involves the reaction of β-picoline with chlorine in a gaseous phase at temperatures ranging from 300 to 500°C . This reaction occurs in the presence of an inert diluent of nitrogen, a halogenated methane, a halogenated ethane, a halogenated ethylene, or a mixture thereof .Molecular Structure Analysis
The molecular formula of this compound is C6H3Cl4N . The average mass is 230.907 Da and the monoisotopic mass is 228.901962 Da .Chemical Reactions Analysis
The major chemical reaction involved in the production of this compound is the reaction of β-picoline with chlorine in a gaseous phase . This reaction yields this compound in high yield .Scientific Research Applications
Synthesis and Optimization
- 2-Chloro-5-(trichloromethyl)pyridine has been synthesized through chlorination processes, demonstrating its potential as an intermediate in various chemical reactions. Optimal conditions for its synthesis have been established, highlighting its significance in chemical manufacturing (Huang Xiao-shan, 2009).
Application in Pharmaceuticals and Agrochemicals
- This compound serves as an intermediate in the production of pharmaceuticals and agrochemicals. Its role in these industries is underscored by studies summarizing various synthetic methods and applications, particularly in herbicide development (Li Zheng-xiong, 2004).
Structural Characterization and Interaction Studies
- Research on the structural properties and interactions of derivatives of this compound, such as with iodine, contributes to the understanding of its potential in drug development and other scientific applications (M. S. Chernov'yants et al., 2011).
Purification Techniques
- Advanced techniques like column chromatography have been employed to achieve high purity levels of this compound, an essential step in ensuring its effectiveness in various applications (Su Li, 2005).
Solubility Studies
- The solubility of this compound in various solvents has been measured, providing crucial data for its application in different industrial processes (Xiaohua Shi et al., 2010).
Role in Synthesis of Herbicides
- Its use as a key intermediate in the synthesis of effective herbicides like trifloxysulfuron highlights its importance in the agricultural sector (Zuo Hang-dong, 2010).
Novel Syntheses and Biological Activities
- Innovative syntheses using this compound have been explored, leading to the creation of novel compounds with potential biological activities, especially in the field of agrochemicals (Xiao-Bao Chen & De-Qing Shi, 2008).
Development in Heterocyclic Chemistry
- The compound's application in the synthesis of heterocyclic compounds emphasizes its role in advancing research in organic chemistry and drug design (A. Schmidt et al., 2006).
Mechanism of Action
Target of Action
Similar compounds are known to interact with various enzymes and proteins within biological systems .
Mode of Action
It’s known that such compounds can interact with their targets, leading to changes in their function .
Biochemical Pathways
Similar compounds are known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Similar compounds are known to have various effects at the molecular and cellular level .
properties
IUPAC Name |
2-chloro-5-(trichloromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl4N/c7-5-2-1-4(3-11-5)6(8,9)10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLJIVLGVKMTBOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(Cl)(Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4028967 | |
Record name | 2-Chloro-5-trichloromethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4028967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Pyridine, 2-chloro-5-(trichloromethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
69045-78-9 | |
Record name | 2-Chloro-5-trichloromethylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69045-78-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-trichloromethylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069045789 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyridine, 2-chloro-5-(trichloromethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Chloro-5-trichloromethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4028967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyridine, 2-chloro-5-(trichloromethyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.711 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLORO-5-TRICHLOROMETHYLPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7YHC64YM0S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of the newly developed synthetic method for 2-chloro-5-(trichloromethyl)pyridine using 6-hydroxynicotinic acid as a precursor?
A1: The new method utilizing 6-hydroxynicotinic acid offers several advantages over previous approaches: []
- Easy purification and identification: Intermediates formed during the synthesis are readily purified and characterized, ensuring the quality of the final product. []
Q2: Is there an alternative synthetic route to this compound that utilizes different starting materials and reaction pathways?
A2: Yes, an alternative method utilizes 3-methylpyridine as the starting material. [] This approach involves the following key steps:
- N-oxidation: 3-Methylpyridine is reacted with hydrogen peroxide to yield N-oxygen-3-methylpyridine. []
- Chlorination: Benzoyl chloride is used to selectively chlorinate N-oxygen-3-methylpyridine at the 2-position, producing 2-chloro-5-methylpyridine. []
- Trichloromethylation: Methyl ethyl ketone peroxide initiates a radical reaction, introducing the trichloromethyl group and yielding the target compound, this compound. []
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